
Personal protective equipment for handling
(Z)-3-Nonen-1-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Z)-3-Nonen-1-ol

Cat. No.: B047808 Get Quote

Essential Safety and Handling Guide for (Z)-3-
Nonen-1-ol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (Z)-3-Nonen-1-ol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize risks.

Hazard Identification and Personal Protective Equipment
(PPE)
(Z)-3-Nonen-1-ol is classified as a combustible liquid and can cause serious eye irritation.[1][2]

Adherence to proper safety measures is crucial to prevent exposure and ensure a safe working

environment.

Summary of Required Personal Protective Equipment
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PPE Category Specification Purpose

Eye/Face Protection

Chemical safety goggles or

glasses compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[2][3]

To protect eyes from splashes

and irritation.[4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][3]

To prevent direct contact with

the skin.

Respiratory Protection

Not typically required under

normal use conditions with

adequate ventilation.[3]

To be used if ventilation is

inadequate or if aerosols are

generated.

General Hygiene

Handle in accordance with

good industrial hygiene and

safety practices. Ensure

eyewash stations and safety

showers are close to the

workstation.[2][3]

To minimize exposure and

provide immediate first aid if

needed.

Operational and Handling Protocol
Safe handling of (Z)-3-Nonen-1-ol requires careful attention to its combustible nature.

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area is well-ventilated.

Confirm that an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks.[2][3]

Use only non-sparking tools and explosion-proof equipment.[3]

Donning PPE:
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Put on chemical safety goggles.

Wear appropriate chemical-resistant gloves and a lab coat.

Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of any vapors.[2]

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][3]

Keep containers tightly closed.[2]

Store away from heat, sparks, and open flames.[2][3]

Incompatible materials to avoid include strong oxidizing agents and strong acids.[3]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[2][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

symptoms occur.[2][5]

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.

Spill Response:

Remove all sources of ignition.[2][3]

Ensure adequate ventilation.

Wear appropriate personal protective equipment.[2]

Absorb the spill with an inert absorbent material (e.g., sand, earth, vermiculite).

Sweep up the absorbed material and place it into a suitable, closed container for disposal.[2]

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[2][6] Follow all local,

state, and federal regulations for hazardous waste disposal.

Physicochemical Properties
Property Value

Molecular Formula C9H18O

Molecular Weight 142.24 g/mol [1]

Boiling Point 107-109 °C at 20 mm Hg[7]

Flash Point 62.22 °C (144.00 °F)[4]

Density 0.843 g/mL at 25 °C[7]

Solubility Insoluble in water; Soluble in alcohol.[7]
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Workflow for Safe Handling of (Z)-3-Nonen-1-ol
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Caption: Workflow for the safe handling of (Z)-3-Nonen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Nonen-1-ol, (3Z)- | C9H18O | CID 5364631 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. (Z)-3-nonen-1-ol, 10340-23-5 [thegoodscentscompany.com]

5. chemicalbook.com [chemicalbook.com]

6. (Z)-3-hexen-1-ol, 928-96-1 [thegoodscentscompany.com]

7. (Z)-3-nonen-1-ol [chembk.com]

To cite this document: BenchChem. [Personal protective equipment for handling (Z)-3-
Nonen-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047808#personal-protective-equipment-for-handling-
z-3-nonen-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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